Cas no 857890-39-2 (Lenvatinib mesylate)

• Product Name: Lenvatinib mesylate
• CAS No: 857890-39-2
• MF: C₂₂H₂₃ClN₄O₇S
• MW: 522.958623170853
• MDL: MFCD18633219
• CID: 663418
• Update Time: 2026-03-06

Lenvatinib mesylate Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxamide,4-[3-chloro-4-[[(cyclopropylamino)carbonyl]amino]phenoxy]-7-methoxy-,monomethanesulfonate
• 4-[3-chloro-4-(cyclopropylcarbamoylamino)phenoxy]-7-methoxyquinoline-6-carboxamide,methanesulfonic acid
• lenvatinib Mesylate
• 4-(3-chloro-4-(cyclopropylaminocarbonyl)aminophenoxy)-7-methoxy-6-quinolinecarboxamide mesylate
• 4-(3-chloro-4-(cyclopropylaminocarbonyl)aminophenoxy)-7-methoxy-6-quinolinecarboxamide methanesulfonate
• Lenvatinib mesilate (JAN)
• Lenvatinib mesylate [USAN]
• Lenvatinib mesilate
• Lenvima
• Lenvatinib (mesylate)
• 3J78384F61
• Lenvatinib mesylate (USAN)
• N-(4-((6-Carbamoyl-7-methoxyquinolin-4-yl)oxy)-2-chlorophenyl)-N'-cyclopropylurea monomethanesulfonate
• lenvatinibMesylate
• Lenvima (TN)
• E7080Mesylate
• Lenvatinib methanesulfonate
• E7080 MESYLATE
• BCP11858
• SB16581
• 4-(3-chloro-4-(3-cyclopropylureido)phenoxy)-7-methoxyquinoline-6-carboxamide mesylate
• 4-[3-chloro-4-(cyclopropylcarbamoylamino)phenoxy]-7-methoxyquinoline-6-carboxamide;methanesulfonic acid
• 4-[3-Chloro-4-[[(cyclopropylamino)carbonyl]amino]phenoxy]-7-methoxy-6-quinolinecarboxamide mo
• Lenvatinib mesylate

• MDL： MFCD18633219
• Inchi： 1S/C21H19ClN4O4.CH4O3S/c1-29-19-10-17-13(9-14(19)20(23)27)18(6-7-24-17)30-12-4-5-16(15(22)8-12)26-21(28)25-11-2-3-11;1-5(2,3)4/h4-11H,2-3H2,1H3,(H2,23,27)(H2,25,26,28);1H3,(H,2,3,4)
• InChI Key： HWLFIUUAYLEFCT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(NC1CC1)=O)OC1C=CN=C2C=C(C(C(N)=O)=CC=12)OC.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 522.09800
• Monoisotopic Mass: 522.0975980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• Molecular Weight: 523.0

Experimental Properties

• PSA: 182.80000
• LogP: 5.81830

Lenvatinib mesylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD626836)

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Lenvatinib mesylate

Introduction to Lenvatinib mesylate (CAS No. 857890-39-2) in Modern Oncology

Lenvatinib mesylate, chemically designated as (R)-N-(3-hydroxy-4-iodo-5-(pyridin-3-yl)benzamide)-4-methylpiperidine-1-carboxamide monomethanesulfonate, is a potent and selective inhibitor of vascular endothelial growth factor receptors (VEGFR) and other receptor tyrosine kinases (RTKs), including fibroblast growth factor receptors (FGFR), platelet-derived growth factor receptors (PDGFR), and RET. This compound, identified by its CAS number 857890-39-2, has emerged as a cornerstone in the treatment of various advanced cancers, demonstrating significant clinical efficacy and a well-tolerated safety profile. The development of Lenvatinib mesylate represents a major advancement in targeted therapy, offering new hope to patients with metastatic or unresectable cancers.

The mechanism of action of Lenvatinib mesylate revolves around its ability to inhibit the activity of VEGFR and other RTKs by binding to their ATP-binding sites. This inhibition disrupts downstream signaling pathways critical for tumor growth, angiogenesis, and metastasis. By targeting multiple RTKs simultaneously, Lenvatinib mesylate achieves a broader anti-cancer effect compared to agents that inhibit single targets. This polypharmacological approach has been particularly effective in treating cancers driven by complex signaling networks.

One of the most compelling aspects of Lenvatinib mesylate is its approval for several aggressive cancer types. The U.S. Food and Drug Administration (FDA) has granted approval for its use in thyroid cancer, renal cell carcinoma, hepatocellular carcinoma, and unresectable melanoma. These approvals are based on robust clinical trial data demonstrating significant improvements in progression-free survival and objective response rates compared to standard therapies or placebo. For instance, in patients with radioactive iodine-refractory differentiated thyroid cancer, Lenvatinib mesylate has shown unprecedented levels of response, often leading to durable remissions.

Recent research has further elucidated the molecular mechanisms underlying the efficacy of Lenvatinib mesylate. Studies have highlighted its ability to induce tumor cell apoptosis and senescence through multiple pathways, including the modulation of p53 activity and the inhibition of PI3K/AKT signaling. Additionally, preclinical studies have revealed that Lenvatinib mesylate can disrupt the tumor microenvironment by reducing angiogenesis and enhancing immune cell infiltration into tumors. These findings not only reinforce its therapeutic potential but also open avenues for combination therapies that could synergize with existing treatments.

The safety profile of Lenvatinib mesylate is another critical consideration in its clinical application. While it does come with potential side effects—such as hypertension, proteinuria, diarrhea, and fatigue—these are generally manageable with appropriate monitoring and supportive care. The drug’s pharmacokinetic properties also contribute to its favorable safety profile; it exhibits linear pharmacokinetics over a wide dose range, allowing for predictable dosing adjustments based on patient tolerance.

Advances in drug delivery systems have further enhanced the therapeutic potential of Lenvatinib mesylate. Nanoparticle-based formulations have been explored to improve bioavailability and target specificity, potentially reducing systemic toxicity while maintaining or even increasing efficacy. These innovations are particularly promising for patients who may experience dose-limiting toxicities with standard oral formulations.

The role of biomarkers in optimizing the use of Lenvatinib mesylate is an active area of investigation. Research is ongoing to identify predictive biomarkers that could help stratify patients likely to respond favorably to treatment or those at higher risk of adverse effects. For example, mutations in the VEGFR gene or alterations in downstream signaling pathways have been explored as potential predictors of treatment response. Such biomarker-driven approaches could lead to more personalized treatment strategies.

Combination therapies involving Lenvatinib mesylate with other targeted agents or immunotherapy have shown promising results in early-phase trials. The rationale behind these combinations is to exploit synergistic effects by targeting different pathways or mechanisms involved in tumor growth and progression. For instance, combining Lenvatinib mesylate with immune checkpoint inhibitors has demonstrated enhanced anti-tumor activity in preclinical models by disrupting both intrinsic tumor resistance mechanisms and extrinsic immune suppression.

The future development pipeline for Lenvatinib mesylate includes investigations into novel applications beyond its current indications. Ongoing clinical trials are exploring its efficacy in additional cancer types such as breast cancer, gastric cancer, and neuroendocrine tumors. Furthermore, efforts are underway to develop next-generation inhibitors that build upon the success of Lenvatinib mesylate, potentially offering improved selectivity or efficacy while minimizing side effects.

The impact of Lenvatinib mesylate extends beyond clinical outcomes; it has also influenced the broader landscape of oncology research by highlighting the importance of multitargeted kinase inhibition in cancer therapy. Its success has spurred interest in developing similar agents that target other RTKs or complex signaling networks implicated in cancer progression.